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Compound of Interest

Compound Name: Quetiapine sulfoxide hydrochloride

Cat. No.: B12423181

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quetiapine, an atypical antipsychotic, is widely prescribed for the treatment of schizophrenia
and bipolar disorder. Its metabolism and degradation in the body and in pharmaceutical
formulations are of significant interest to ensure efficacy and safety. A primary product of both
metabolism and oxidative degradation is quetiapine sulfoxide. The hydrochloride salt of this
molecule is often used as a reference standard in analytical studies. Understanding the
chemical stability of quetiapine sulfoxide hydrochloride powder is crucial for its proper
handling, storage, and use as a reference material in quality control and research settings.

This technical guide provides a comprehensive overview of the known and inferred chemical
stability of quetiapine sulfoxide hydrochloride powder. Due to a lack of direct, publicly
available stability studies on this specific salt in its powdered form, this guide synthesizes
information from studies on the degradation of the parent drug, quetiapine fumarate, and the
general chemical principles governing the stability of sulfoxides. This document is intended to
serve as a foundational resource for researchers and drug development professionals.

Chemical Profile of Quetiapine Sulfoxide
Hydrochloride
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e Chemical Name: 2-[2-[4-(5-Oxidodibenzo[b,f][1][2]thiazepin-11-yl)-1-
piperazinyl]ethoxy]ethanol hydrochloride

e Molecular Formula: C21H25N303S - HCI
e Molecular Weight: 435.97 g/mol
o Appearance: Off-white to pale yellow solid.[3]

» Role: Quetiapine sulfoxide is a major metabolite of quetiapine, formed primarily through the
oxidation of the sulfur atom in the dibenzothiazepine ring. It is also a significant degradation
product when quetiapine is subjected to oxidative stress.[4][5]

Inferred Solid-State Stability Profile

While specific quantitative stability data for quetiapine sulfoxide hydrochloride powder is not
extensively documented, its stability can be inferred from the behavior of its parent compound
and the known chemistry of the sulfoxide functional group.

Thermal Stability

The sulfoxide functional group can be susceptible to thermal degradation. Studies on various
sulfoxides have shown that they can undergo thermal elimination reactions.[1] Notably, it has
been reported that quetiapine sulfoxide is unstable at the high temperatures required for gas
chromatography analysis, suggesting a potential for thermal lability.[6] For the solid powder,
this implies that prolonged exposure to high temperatures should be avoided to prevent
degradation.

Hydrolytic Stability and Hygroscopicity

Chemical suppliers note that quetiapine sulfoxide is hygroscopic.[7] This property indicates that
the powder can readily absorb moisture from the atmosphere, which may impact its physical
and chemical stability. While the sulfoxide group itself is generally resistant to hydrolysis, the
presence of other functional groups in the molecule and the potential for moisture to act as a
solvent for other reactants could lead to degradation over time. Therefore, storage in a dry
environment is critical.
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Photostability

The parent drug, quetiapine, is known to be photolabile and can degrade upon exposure to
light.[8] The photochemistry of sulfoxides can be complex, involving reactions such as
racemization at the sulfur atom and carbon-sulfur bond cleavage.[9][10] Given the
photosensitivity of the core dibenzothiazepine structure, it is highly probable that quetiapine
sulfoxide hydrochloride is also sensitive to light. Exposure to UV or broad-spectrum light
could lead to the formation of further degradation products.

Oxidative Stability

Quetiapine sulfoxide is the product of the oxidation of quetiapine. The sulfoxide functional
group can potentially undergo further oxidation to form the corresponding sulfone. This is a
common reaction for sulfoxides and may occur in the presence of strong oxidizing agents. The
stability of the powder to atmospheric oxygen under normal storage conditions has not been
reported, but exposure to oxidizing agents should be avoided.

Potential Degradation Pathways

Based on the inferred stability profile, the following diagram illustrates a hypothetical
degradation pathway for quetiapine sulfoxide under forced conditions. This pathway is not
empirically confirmed for the isolated hydrochloride salt but is based on established chemical
reactions of the functional groups present.
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Hypothetical Degradation Pathway of Quetiapine Sulfoxide

Quetiapine Sulfoxide HCI

Oxidation Hydrolysis / Thermal Stress Photolysis (UV Light)
Quetiapine Sulfone Side-Chain Cleavage Products Photolytic Degradation Products
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Workflow for HPLC-Based Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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